5-(3,4-Dihydro-2H-quinoline-1-sulfonyl)-1,3-dihydro-indol-2-one
Cat. No. B8648985
M. Wt: 328.4 g/mol
InChI Key: IGEKNSCSZITBPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07157577B2
Procedure details
A mixture of 1,2,3,4-tetrahydroquinoline (Aldrich), 5-chlorosulfonyl-2-oxindole and pyridine in dichloromethane was stirred at room temperature overnight. The reaction was concentrated and the residue recrystallized from methanol to vie 5-(3,4, -dihydro-2H-quinoline-1-sulfonyl)-1,3-dihydro-indol-2-one. 1H-NMR (360 MHz, dimethylsulfoxide-d6) δ 10.74 (s, 1H, NH), 7.84–7.90 (d, 1H, SO2NH), 7.67–7.72 (m, 2H, 2×CH), 7.01–7.16 (m, 4H, aromatic), 6.95–6.97(d, 1H, CH), 4.28–4.29 (m, 1H), 3.58 (s, 2H, CH2), 2.59–2.65 (m, 2H), 1.75–1.77 (m, 2H), 1.53–1.61 (m, 2H). MS m/z 329 [M+1].
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1.Cl[S:12]([C:15]1[CH:16]=[C:17]2[C:21](=[CH:22][CH:23]=1)[NH:20][C:19](=[O:24])[CH2:18]2)(=[O:14])=[O:13].N1C=CC=CC=1>ClCCl>[N:1]1([S:12]([C:15]2[CH:16]=[C:17]3[C:21](=[CH:22][CH:23]=2)[NH:20][C:19](=[O:24])[CH2:18]3)(=[O:13])=[O:14])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1CCCC2=CC=CC=C12
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClS(=O)(=O)C=1C=C2CC(NC2=CC1)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue recrystallized from methanol
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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N1(CCCC2=CC=CC=C12)S(=O)(=O)C=1C=C2CC(NC2=CC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
